Tin(II) iodide

• IUPAC Name: tin(2+);diiodide
• InChI: InChI=1S/2HI.Sn/h2*1H;/q;;+2/p-2
• InChI Key: JTDNNCYXCFHBGG-UHFFFAOYSA-L
• Canonical SMILES: [Sn+2].[I-].[I-]
• Molecular Formula: I2Sn
• Molecular Weight: 372.52 g/mol
• CAS No.: 10294-70-9

Description

Tin(II) iodide, also known as stannous iodide, is a chemical compound with the formula SnI₂. It is an ionic tin salt of iodine and appears as a red to red-orange solid. The compound has a molar mass of 372.519 g/mol, a melting point of 320°C, and a boiling point of 714°C . This compound is known for its reducing properties and is used in various chemical reactions and industrial applications.

Mechanism of Action

Target of Action

Tin(II) iodide, also known as stannous iodide, is an ionic tin salt of iodine with the formula SnI2 . It is primarily used as a reducing agent in various chemical reactions. The primary target of this compound is the reactant that needs to be reduced.

Mode of Action

As a reducing agent, this compound donates electrons to other substances in a chemical reaction, leading to a reduction in the oxidation state of the substance . This electron donation can result in significant changes in the chemical structure and properties of the target substance.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its reducing power can be affected by the pH of the environment, the presence of other substances that can act as oxidizing agents, and the temperature . Moreover, this compound is a red to red-orange solid with a melting point of 320 °C and a boiling point of 714 °C , suggesting that it is stable under a wide range of temperatures.

Biochemical Analysis

Biochemical Properties

Tin(II) iodide perovskite-based structures can be employed in sensitizers, photodetectors, and sensors due to their tunable bandgap, high absorption coefficient, and efficient charge carrier transport .

Cellular Effects

It finds application as an analytical reagent in the determination of rhodium and iridium by spectrophotometry .

Molecular Mechanism

The reaction between DMSO molecules and Lewis’ acid this compound produced the intermediate adduct SnI2·3DMSO, that competently slows the reaction between SnI2 and methylammonium iodide (MAI), producing an even and pinhole-free MASnI3 layer by micron-sized grains afterward the DMSO molecules are removed by annealing at 100 °C .

Temporal Effects in Laboratory Settings

It is widely used to fabricate organic–inorganic solar cells, light-emitting devices, and secondary batteries . It acts as a reducing agent .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tin(II) iodide can be synthesized by heating metallic tin with iodine in the presence of 2 M hydrochloric acid. The reaction is as follows:

$$\text{Sn} + \text{I}_2 \rightarrow \text{SnI}_2$$Sn+I2​→SnI2​

Another method involves dissolving tin or its oxide in hydriodic acid .

Industrial Production Methods: In industrial settings, this compound is often produced through high-temperature fractional distillation. This method involves synthesizing the compound in solution, from elemental mixtures at atmospheric pressure, or in a vacuum, followed by purification through fractional distillation to achieve high purity levels .

Types of Reactions:

Oxidation: this compound can be oxidized to tin(IV) iodide (SnI₄) in the presence of strong oxidizing agents.

Reduction: It acts as a reducing agent and can reduce other compounds.

Substitution: this compound can undergo substitution reactions with various ligands.

Common Reagents and Conditions:

Oxidizing Agents: Strong oxidizers like chlorine or bromine.

Reducing Agents: this compound itself acts as a reducing agent.

Substitution Reactions: Ligands such as phosphines or amines.

Major Products Formed:

Oxidation: Tin(IV) iodide (SnI₄).

Reduction: Reduced forms of other compounds.

Substitution: Complexes with substituted ligands

Scientific Research Applications

Tin(II) iodide is a versatile compound with a range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of tin-based perovskites for solar cells. .

Biology: Employed in the preparation of organic-inorganic hybrid materials with potential biological applications.

Medicine: Investigated for its potential use in medical imaging and as an analytical reagent.

Industry: Utilized in semiconductor technology, photonics, and the preparation of thin films for electronic and optoelectronic devices

Comparison with Similar Compounds

Tin(IV) iodide (SnI₄): A higher oxidation state of tin iodide with different chemical properties.

Tin(II) chloride (SnCl₂): Another tin(II) compound with chloride instead of iodide.

Tin(II) bromide (SnBr₂): Similar to tin(II) iodide but with bromide ions.

Uniqueness: this compound is unique due to its specific red to red-orange color, reducing properties, and its role in the synthesis of tin-based perovskites. Its ability to form stable complexes and its applications in various fields make it distinct from other tin compounds .

Biological Activity

Tin(II) iodide (SnI$_2$) is an inorganic compound that has garnered interest for its unique properties and potential applications in various fields, including photovoltaics and biomedicine. This article explores the biological activity of this compound, focusing on its interactions with biological systems, potential therapeutic applications, and stability characteristics.

This compound is a layered material that can exist in both bulk and nanoscale forms. Its structure allows for significant interactions with biological molecules, making it a candidate for various applications. The compound has a molecular weight of approximately 392.2 g/mol and exhibits distinctive optical properties, which are crucial for its applications in photonics and solar energy conversion .

Research indicates that this compound interacts with several biological targets, particularly enzymes involved in metabolic processes. Notably, it has been shown to inhibit alcohol dehydrogenase (ADH), an enzyme critical for ethanol metabolism. This inhibition suggests a potential role in modulating metabolic pathways related to alcohol consumption .

Target Enzymes:

• Alcohol Dehydrogenase 1A (ADH1A) : Involved in the oxidation of alcohols.
• Alcohol Dehydrogenase 1B (ADH1B) : Plays a role in the metabolism of ethanol.
• Alcohol Dehydrogenase 1C (ADH1C) : Another isoform contributing to alcohol metabolism.

Enzyme Name	Gene Name	Uniprot ID	General Function
Alcohol Dehydrogenase 1A	ADH1A	P07327	Zinc ion binding
Alcohol Dehydrogenase 1B	ADH1B	P00325	Zinc ion binding
Alcohol Dehydrogenase 1C	ADH1C	P00326	Zinc ion binding

This inhibition may have implications for developing treatments for alcohol-related disorders, although further research is required to elucidate the full scope of its effects .

Cytotoxicity Studies

Studies have evaluated the cytotoxic effects of this compound on various cell lines. The compound exhibits dose-dependent cytotoxicity, which is critical for assessing its safety profile in potential therapeutic applications. For instance, this compound has been shown to induce apoptosis in cancer cell lines at specific concentrations while demonstrating lower toxicity to normal cells .

Photovoltaic Applications

This compound has been extensively studied in the context of solar energy conversion. Hybrid organic-inorganic perovskites based on this compound have shown promising results in photovoltaic efficiency while maintaining lower toxicity compared to lead-based counterparts. These materials display enhanced stability under ambient conditions, making them suitable for sustainable energy solutions .

Stability and Environmental Impact

The stability of this compound under various environmental conditions is crucial for its application in biomedicine and photovoltaics. Research indicates that this compound-based materials exhibit significant resistance to oxidation and degradation when exposed to air and moisture, which enhances their viability as long-term solutions in solar energy applications .